Cas no 2034579-20-7 (N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}furan-3-carboxamide)

• Product Name: N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}furan-3-carboxamide
• CAS No: 2034579-20-7
• MF: C₁₄H₁₇N₅O₄
• MW: 319.315882444382
• CID: 5995433
• PubChem ID: 121137785
• Update Time: 2025-08-02

N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}furan-3-carboxamide
• 2034579-20-7
• N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)furan-3-carboxamide
• N-[(4-methoxy-6-morpholin-4-yl-1,3,5-triazin-2-yl)methyl]furan-3-carboxamide
• F6438-3414
• AKOS032456913
• N-{[4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-yl]methyl}furan-3-carboxamide

• Inchi： 1S/C14H17N5O4/c1-21-14-17-11(8-15-12(20)10-2-5-23-9-10)16-13(18-14)19-3-6-22-7-4-19/h2,5,9H,3-4,6-8H2,1H3,(H,15,20)
• InChI Key： TXMWPFZEEFDASS-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=C(N=C(CNC(C3=COC=C3)=O)N=2)OC)CC1

Computed Properties

• Exact Mass: 319.12805404g/mol
• Monoisotopic Mass: 319.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 103Ų

Additional information on N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}furan-3-carboxamide

Comprehensive Overview of N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}furan-3-carboxamide (CAS No. 2034579-20-7)

The compound N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}furan-3-carboxamide, with the CAS number 2034579-20-7, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This molecule features a unique structural framework combining a 1,3,5-triazine core with a furan-3-carboxamide moiety, linked via a methylene bridge. Such structural complexity makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and crop protection solutions.

In recent years, the scientific community has shown growing interest in triazine derivatives due to their versatile pharmacological properties. The presence of the morpholine ring in N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}furan-3-carboxamide enhances its bioavailability and metabolic stability, making it a valuable scaffold for drug discovery. Researchers are particularly intrigued by its potential as a kinase inhibitor, which could pave the way for new treatments in oncology and inflammatory diseases. Additionally, its furan-carboxamide component contributes to its binding affinity with biological targets, a feature often explored in modern drug design.

From an agrochemical perspective, CAS 2034579-20-7 has been studied for its herbicidal and fungicidal properties. The 1,3,5-triazine backbone is known to interfere with photosynthesis in weeds, while the morpholine and furan groups may enhance its systemic activity. This dual functionality positions the compound as a potential lead for next-generation crop protection products, addressing the global demand for sustainable agricultural solutions. Given the rising concerns over pesticide resistance, molecules like N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}furan-3-carboxamide offer innovative avenues for research.

The synthesis of 2034579-20-7 involves multi-step organic reactions, including nucleophilic substitution and amide coupling. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. These rigorous quality control measures ensure that the compound meets the standards required for both pharmaceutical and agrochemical applications. Furthermore, computational modeling studies have provided insights into its molecular interactions, aiding in the optimization of its biological activity.

As the scientific community continues to explore the potential of N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}furan-3-carboxamide, its relevance in addressing contemporary challenges cannot be overstated. Whether in the quest for novel therapeutics or eco-friendly agrochemicals, this compound exemplifies the intersection of innovation and practicality. Future research will likely focus on expanding its applications, optimizing its efficacy, and ensuring its safety profile, solidifying its place in the annals of chemical discovery.